Cas no 832739-95-4 (1-(4-Fluorobenzyl)-1H-1,2,4-triazol-3-amine)

• Product Name: 1-(4-Fluorobenzyl)-1H-1,2,4-triazol-3-amine
• CAS No: 832739-95-4
• MF: C₉H₉FN₄
• MW: 192.192964315414
• MDL: MFCD03422581
• CID: 1027597
• PubChem ID: 7019332
• Update Time: 2025-04-20

1-(4-Fluorobenzyl)-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorobenzyl)-1H-1,2,4-triazol-3-amine
• AKOS000305056
• LS-03696
• EN300-228708
• FT-0683355
• MFCD03422581
• 1-[(4-fluorophenyl)methyl]-1,2,4-triazol-3-amine
• SBEAJHSDNRJTAX-UHFFFAOYSA-N
• DTXSID50427102
• SCHEMBL2276464
• CS-0240510
• 1-[(4-fluorophenyl)methyl]-1H-1,2,4-triazol-3-amine
• 1-(4-Fluoro-benzyl)-1H-[1,2,4]triazol-3-ylamine
• 832739-95-4
• BBL039036
• STK312892

• MDL： MFCD03422581
• Inchi： 1S/C9H9FN4/c10-8-3-1-7(2-4-8)5-14-6-12-9(11)13-14/h1-4,6H,5H2,(H2,11,13)
• InChI Key： SBEAJHSDNRJTAX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C=NC(N)=N1

Computed Properties

• Exact Mass: 192.081
• Monoisotopic Mass: 192.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7A^2
• XLogP3: 1.4

Experimental Properties

• Color/Form: No data avaiable

1-(4-Fluorobenzyl)-1H-1,2,4-triazol-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes